Cas no 608-08-2 (3-Indolyl Acetate)

• Product Name: 3-Indolyl Acetate
• CAS No: 608-08-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00014561
• CID: 82682
• PubChem ID: 11841
• Update Time: 2025-10-29

3-Indolyl Acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-yl acetate
• 3-Acetoxyindole~Indolyl acetate~Y-acetate
• Indoxyl acetate 3-Indoxyl acetate
• 3-Indolyl acetate
• 3-Indoxyl acetate
• 3-Acetoxyindole
• Indoxyl acetate
• 1h-indol-3-ol, acetate (ester)
• indol-3-ol, acetate (ester)
• 3-acetato-indole
• indoxyl-o-acetate
• Indole, 3-acetato-
• Indoxylacetate
• 1H-Indol-3-ol, 3-acetate
• indol-3-yl acetate
• acetic acid 1H-indol-3-yl ester
• JBOPQACSHPPKEP-UHFFFAOYSA-N
• Indoxyl acetate, 97%
• 3-acetoxyindol
• INDOLE ACETATE
• Indol-3-ol, acetate
• 1H-indol-
• 3-Indolyl Acetate

• MDL： MFCD00014561
• Inchi： 1S/C10H9NO2/c1-7(12)13-10-6-11-9-5-3-2-4-8(9)10/h2-6,11H,1H3
• InChI Key： JBOPQACSHPPKEP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CNC2C=CC=CC=21
• BRN： 0143086

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 42.1
• Molecular Weight: 175.18

Experimental Properties

• Color/Form: Not available
• Density: 1.1999 (rough estimate)
• Melting Point: 126.0 to 131.0 deg-C
• Boiling Point: 339.1℃ at 760 mmHg
• Flash Point: 158.9 °C
• Refractive Index: 1.5060 (estimate)
• Water Partition Coefficient: Soluble in ethanol, water, chloroform, dichloromethane and methanol.
• PSA: 42.09000
• LogP: 2.09320
• Solubility: Not available

3-Indolyl Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-21
• RTECS：AI3325000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Other Chemical Reagents

Additional information on 3-Indolyl Acetate

Exploring the Versatile Applications and Properties of 3-Indolyl Acetate (CAS No. 608-08-2)

3-Indolyl Acetate (CAS No. 608-08-2), also known as Indole-3-acetic acid acetate, is a fascinating compound with a wide range of applications in various industries. This ester derivative of indole-3-acetic acid has garnered significant attention due to its unique chemical properties and potential uses in fields such as agriculture, pharmaceuticals, and biotechnology. In this comprehensive guide, we will delve into the molecular structure, synthesis methods, key properties, and emerging applications of this intriguing compound.

The chemical structure of 3-Indolyl Acetate consists of an indole ring system esterified with acetic acid. This molecular configuration gives the compound its distinctive characteristics, making it valuable for numerous scientific and industrial purposes. Researchers have shown particular interest in its potential as a plant growth regulator, with studies suggesting it may influence various physiological processes in plants. The ester form offers certain advantages over the free acid, including improved stability and modified biological activity in some applications.

Recent advancements in green chemistry have led to more sustainable production methods for 3-Indolyl Acetate derivatives. Scientists are exploring enzymatic synthesis routes and biocatalytic processes that reduce environmental impact while maintaining high yields. These developments align with current industry trends toward eco-friendly production methods and have positioned 608-08-2 as a compound of interest in sustainable agriculture initiatives. The growing demand for organic farming solutions has further increased research into its potential applications.

In the pharmaceutical sector, Indole-3-acetic acid acetate has shown promise as a building block for more complex molecules. Its indole core structure is a common motif in many biologically active compounds, making it valuable for drug discovery programs. Researchers are investigating its potential in developing novel therapeutic agents, particularly in areas related to neurological health and metabolic regulation. The compound's ability to cross biological membranes effectively makes it an interesting candidate for drug delivery systems.

The analytical characterization of 3-Indolyl Acetate typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods allow for precise identification and quantification of the compound in various matrices. Quality control protocols for CAS 608-08-2 products emphasize purity assessment and stability testing, ensuring reliable performance in research and industrial applications. Recent improvements in analytical instrumentation have enabled more sensitive detection of this compound at trace levels.

Storage and handling recommendations for 3-Indolyl Acetate emphasize protection from moisture and extreme temperatures. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this chemical. Suppliers typically provide detailed technical specifications and safety data to ensure appropriate use in various settings. The compound's relative stability under recommended storage conditions contributes to its practicality for research and commercial applications.

Market trends indicate growing interest in Indole-3-acetate derivatives across multiple sectors. The agricultural biotechnology field, in particular, has seen increased demand for plant growth regulators and related compounds. Manufacturers are responding by developing specialized formulations and delivery systems to enhance the efficacy of 608-08-2 in field applications. This market expansion reflects broader trends toward precision agriculture and sustainable crop management practices.

Future research directions for 3-Indolyl Acetate may explore its potential in novel applications such as bio-stimulants for stress tolerance in crops or as a component in smart delivery systems for agricultural inputs. The compound's versatility and the growing understanding of its mode of action suggest it will continue to be an important subject of scientific investigation. As analytical techniques advance and our knowledge of plant biochemistry deepens, new uses for this compound are likely to emerge.

For researchers and industry professionals seeking high-quality 3-Indolyl Acetate, it's essential to source materials from reputable suppliers who provide comprehensive analytical data and proper documentation. The selection of appropriate grades and formulations should be based on the specific application requirements, whether for laboratory research, agricultural use, or pharmaceutical development. Proper characterization and quality assurance are critical factors in achieving consistent results with this compound.

The scientific literature contains numerous studies investigating various aspects of Indole-3-acetic acid acetate chemistry and applications. Recent publications have explored its interactions with plant hormone systems, stability under different environmental conditions, and potential synergistic effects with other growth regulators. These studies contribute to a growing body of knowledge that supports evidence-based use of this compound in diverse applications.

In conclusion, 3-Indolyl Acetate (CAS No. 608-08-2) represents an important compound with multiple current and potential applications. Its unique properties and versatility make it valuable across several scientific and industrial domains. As research continues and new technologies emerge, our understanding and utilization of this compound are likely to expand, offering exciting possibilities for innovation in agriculture, pharmaceuticals, and beyond.